4-acetyl-3,3-dimethyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone

• IUPAC Name: 4-acetyl-3,3-dimethyl-1-[(4-nitrophenyl)methyl]quinoxalin-2-one
• InChI: InChI=1S/C19H19N3O4/c1-13(23)21-17-7-5-4-6-16(17)20(18(24)19(21,2)3)12-14-8-10-15(11-9-14)22(25)26/h4-11H,12H2,1-3H3
• InChI Key: UOLNTFMCZNRZKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C2=CC=CC=C2N(C(=O)C1(C)C)CC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol

Description

4-acetyl-3,3-dimethyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone is a chemical compound that belongs to the quinoxalinone family. It has been extensively studied for its potential applications in scientific research, particularly in the areas of pharmacology and neurochemistry.

Mechanism of Action

The mechanism of action of 4-acetyl-3,3-dimethyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone is not fully understood. However, it has been suggested that it may act by modulating the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. It may also act by enhancing the activity of neurotrophic factors such as brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF).
Biochemical and Physiological Effects:
4-acetyl-3,3-dimethyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone has been found to have a range of biochemical and physiological effects. It has been found to increase the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. It has also been found to enhance the activity of neurotrophic factors such as BDNF and NGF. These effects may contribute to its pharmacological activities, including its antidepressant, anxiolytic, and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-acetyl-3,3-dimethyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone in lab experiments is its potential to exhibit a range of pharmacological activities. This makes it a useful tool for studying the neurochemical and pharmacological mechanisms underlying various neurological disorders. However, one of the limitations of using this compound is its potential toxicity. It has been found to exhibit cytotoxic effects at high concentrations, which may limit its use in certain lab experiments.

Future Directions

There are several future directions for research on 4-acetyl-3,3-dimethyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone. One area of research is to further investigate its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of research is to investigate its potential as a therapeutic agent for other neurological disorders, such as depression, anxiety, and epilepsy. Additionally, further research is needed to better understand its mechanism of action and its potential toxicity, in order to optimize its use in lab experiments.

Synthesis Methods

The synthesis method of 4-acetyl-3,3-dimethyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone involves the condensation of 2,3-diaminotoluene and 4-nitrobenzaldehyde in the presence of acetic anhydride. The reaction is carried out under reflux in a solvent mixture of acetic acid and acetic anhydride. The resulting product is then purified by recrystallization to obtain a pure form of 4-acetyl-3,3-dimethyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone.

Scientific Research Applications

4-acetyl-3,3-dimethyl-1-(4-nitrobenzyl)-3,4-dihydro-2(1H)-quinoxalinone has been extensively studied for its potential applications in scientific research. It has been found to exhibit a range of pharmacological activities, including antidepressant, anxiolytic, and anticonvulsant effects. It has also been found to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.